Cas no 277-10-1 (Pentacyclo[4.2.0.02,5.03,8.04,7]octane)

• Product Name: Pentacyclo[4.2.0.02,5.03,8.04,7]octane
• CAS No: 277-10-1
• MF: C₈H₈
• MW: 104.149122238159
• CID: 257946
• PubChem ID: 136090
• Update Time: 2025-04-19

Pentacyclo[4.2.0.02,5.03,8.04,7]octane Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octane
• cubane
• Cuban
• Quadriprismane
• pentacyclo[4.2.0.0(2,5).0(3,8).0(4,7)]octane
• Z5HM0Q7DK1
• UNII-Z5HM0Q7DK1
• CUBANE [MI]
• AKOS024436889
• pentacyclo-[4.2.0.0(2,5).0(3,8)-.0,(4,7)]octane, (cubane)
• Q413624
• CHEBI:33014
• pentacyclo[4.2.0.0~2,5~.0~3,8~.0~4,7~]octane
• InChI=1/C8H8/c1-2-5-3(1)7-4(1)6(2)8(5)7/h1-8
• DTXSID50182062
• PENTACYCLO(4.2.0.02,5.03,8.04,7)OCTANE
• (4)PRISMANE
• 277-10-1

• Inchi： 1S/C8H8/c1-2-5-3(1)7-4(1)6(2)8(5)7/h1-8H
• InChI Key： TXWRERCHRDBNLG-UHFFFAOYSA-N
• SMILES： C12C3C4C5C3C1C5C24

Computed Properties

• Exact Mass: 104.06300
• Monoisotopic Mass: 104.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9155 (estimate)
• Melting Point: 130-131° (sealed capillary)
• Boiling Point: 130.31°C (rough estimate)
• Refractive Index: 1.4770 (estimate)
• Stability/Shelf Life: Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 0.98400